Cas no 2137792-20-0 ((2-Bromo-3-chlorophenyl)methanesulfonyl fluoride)

• Product Name: (2-Bromo-3-chlorophenyl)methanesulfonyl fluoride
• CAS No: 2137792-20-0
• MF: C₇H₅BrClFO₂S
• MW: 287.533802747726
• CID: 6275637
• PubChem ID: 165869999
• Update Time: 2025-05-25

(2-Bromo-3-chlorophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-bromo-3-chlorophenyl)methanesulfonyl fluoride
• EN300-729449
• 2137792-20-0
• (2-Bromo-3-chlorophenyl)methanesulfonyl fluoride

• Inchi： 1S/C7H5BrClFO2S/c8-7-5(4-13(10,11)12)2-1-3-6(7)9/h1-3H,4H2
• InChI Key： PGUKCAVRGYPIQU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CS(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 285.88662g/mol
• Monoisotopic Mass: 285.88662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on (2-Bromo-3-chlorophenyl)methanesulfonyl fluoride

Comprehensive Overview of (2-Bromo-3-chlorophenyl)methanesulfonyl fluoride (CAS No. 2137792-20-0)

(2-Bromo-3-chlorophenyl)methanesulfonyl fluoride (CAS No. 2137792-20-0) is a specialized organosulfur compound gaining attention in modern medicinal chemistry and bioconjugation research. Its unique sulfonyl fluoride moiety makes it a valuable probe for studying enzyme inhibition, particularly in the context of covalent inhibitors and activity-based protein profiling (ABPP). Researchers are increasingly exploring its applications in drug discovery, where its reactivity with nucleophilic amino acids like serine or cysteine is leveraged for targeted protein modification.

The compound’s structural features—a bromine and chlorine substituent on the phenyl ring—enhance its electrophilic character, making it a versatile intermediate for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This aligns with current trends in fragment-based drug design (FBDD), where modular building blocks are critical. Notably, the methanesulfonyl fluoride group has been highlighted in recent chemical biology studies for its role in developing covalent inhibitors against challenging targets like kinases and proteases.

In the context of synthetic methodology, 2137792-20-0 is often discussed alongside click chemistry and bioorthogonal reactions. Its compatibility with high-throughput screening (HTS) platforms has made it a candidate for identifying allosteric modulators and protein-protein interaction (PPI) inhibitors. A growing area of interest is its potential in PROTAC (proteolysis-targeting chimera) development, where its ability to form stable adducts with proteins could improve targeted degradation efficiency.

From a safety and handling perspective, (2-Bromo-3-chlorophenyl)methanesulfonyl fluoride requires careful storage under inert conditions due to its sensitivity to moisture. Recent green chemistry initiatives have spurred interest in optimizing its synthesis to reduce waste, reflecting broader industry shifts toward sustainable catalysis. Analytical techniques like LC-MS and NMR are routinely employed to characterize its purity, a critical factor given its use in high-precision applications.

The compound’s relevance extends to diagnostic tool development, particularly in fluorescent labeling and mass spectrometry-based proteomics. As AI-driven drug discovery accelerates, datasets incorporating 2137792-20-0’s reactivity profiles are becoming invaluable for training machine learning models. This intersection of computational chemistry and experimental validation underscores its multidisciplinary appeal.

Looking ahead, (2-Bromo-3-chlorophenyl)methanesulfonyl fluoride is poised to play a pivotal role in advancing precision medicine, with ongoing studies exploring its utility in cancer therapeutics and neurodegenerative disease research. Its integration into combinatorial libraries and DNA-encoded chemistry further solidifies its status as a key reagent in modern chemical genomics.